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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For researchers, scientists, and professionals in drug development, precise molecular
identification is paramount. This document provides a detailed overview of Ethyl 6-
hydroxyhexanoate, a versatile ethyl ester, including its various synonyms and key identifiers to
ensure accurate communication and sourcing in a research and development setting.

Nomenclature and Synonyms

Ethyl 6-hydroxyhexanoate is known by several names across different chemical databases and
suppliers. Understanding these synonyms is crucial for exhaustive literature searches and
procurement. The compound's systematic and common names are rooted in its chemical
structure: a six-carbon chain (hexanoic acid) with a hydroxyl group at the sixth carbon and an
ethyl ester group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
ethyl 6-hydroxyhexanoate.[1] Beyond this formal designation, a variety of other terms are used
interchangeably.

Common Synonyms and ldentifiers:
e Systematic Variations:
o Hexanoic acid, 6-hydroxy-, ethyl ester[1]

o 6-Hydroxyhexanoic acid ethyl ester[1][2][3]
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o 6-hydroxy-hexanoic acid ethyl ester[1]

o ethyl 6-hydroxy-hexanoate[1]

 Trivial and Common Names:
o Ethyl 6-hydroxycaproate[1][4]
o Ethyl epsilon-Hydroxycaproate[1][4]
 Alternative Nomenclatures:
o 5-Ethoxycarbonylpentan-1-ol[1][4]
o 5-ethoxycarbonyl-1-pentanol[1]
e Product and Database Identifiers:
o NSC 617304[1][4]
o Aldrich-374806

Chemical Abstracts Service (CAS) Registry Number

The most reliable method for identifying a chemical substance is its CAS Registry Number. For
Ethyl 6-hydroxyhexanoate, the CAS number is 5299-60-5.[1][2][3][4][5] This unique identifier is
consistent across all major chemical databases and supplier catalogs.

Physical and Chemical Properties

A summary of key physical and chemical properties is presented below, offering a quick
reference for experimental design and safety considerations.
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Property Value Source
Molecular Formula C8H1603 [11[4115]
Molecular Weight 160.21 g/mol [1][5]
Appearance CoIorIfess. to almost colorless 1]
clear liquid

Boiling Point 127-128 °C at 12 mmHg [6]
Density 0.985 g/mL at 25 °C [6]
Refractive Index n20/D 1.437 [6]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a general
procedure for the synthesis of Ethyl 6-hydroxyhexanoate has been reported.

Two-Step Synthesis from e-Caprolactone:

A common laboratory-scale synthesis involves the hydrolysis of e-caprolactone.[6] This method
provides a straightforward route to the target compound. While the original sources do not
provide a detailed step-by-step protocol, the general workflow can be inferred.
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Step 1: Hydrolysis

Aqueous Acid or Base

Step 2: Esterification

y

(G-Hydroxycaproic_Acid) ' '

Acid Catalyst (e|g., H2S04)

Click to download full resolution via product page

Synthetic pathway for Ethyl 6-hydroxyhexanoate.

This two-step preparation is a notable method for producing Ethyl 6-hydroxyhexanoate.[6]

Applications in Research and Development

Ethyl 6-hydroxyhexanoate serves as a valuable building block in organic synthesis.

e Prodrug Synthesis: It is suitable for the synthesis of model phenol carbonate ester prodrugs
that possess fatty acid-like structures.[6]

» Preparation of Alkyl Triflates: The compound can be used in the preparation of alkyl triflates,
which are versatile reagents in organic chemistry.[6] Specifically, it can be used to synthesize
ethyl 6-(trifluoromethylsulfonyloxy)hexanoate.[6]
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» Flavor and Fragrance: Its concentration in Bordeaux red wines has been evaluated,
indicating its contribution to the sensory profile of certain products.[6]

e Pharmaceutical and Polymer Intermediate: The related compound, ethyl 6-
acetoxyhexanoate, is used as an intermediate in the synthesis of various pharmaceutical
compounds and in the production of specialty polymers for coatings and adhesives.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://alkalisci.com/ethyl-6-hydroxyhexanoate-1-x-10-g-374806-10g/
https://www.chemimpex.com/products/33858
https://www.benchchem.com/product/b15334030?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-hydroxyhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-hydroxyhexanoate
https://cymitquimica.com/products/3B-E1305/ethyl-6-hydroxyhexanoate/
https://www.chemscene.com/product/5299-60-5.html
https://wap.guidechem.com/encyclopedia/ethyl-6-hydroxyhexanoate-dic482430.html
https://www.scbt.com/p/ethyl-6-hydroxyhexanoate-5299-60-5
https://alkalisci.com/ethyl-6-hydroxyhexanoate-1-x-10-g-374806-10g/
https://www.chemimpex.com/products/33858
https://www.benchchem.com/product/b15334030#synonyms-for-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b15334030#synonyms-for-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b15334030#synonyms-for-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15334030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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